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Abstract
Sodium neodecanoate, the sodium salt of neodecanoic acid, is a branched-chain carboxylate

surfactant with diverse applications in industrial processes and potential utility in

pharmaceutical formulations. Its amphiphilic nature, arising from a branched hydrophobic tail

and a hydrophilic carboxylate headgroup, governs its physicochemical behavior in solution.

This technical guide provides a comprehensive overview of the core physicochemical

properties of sodium neodecanoate, including its molecular and thermal characteristics,

solubility, and surface activity. Detailed experimental protocols for the determination of these

properties are provided to facilitate further research and application.

Introduction
Sodium neodecanoate is a white, solid organic salt.[1] As an anionic surfactant, its utility is

intrinsically linked to its behavior at interfaces and its ability to self-assemble in solution. A

thorough understanding of its physicochemical properties is paramount for its effective use,

whether as a catalyst in polymerization, a stabilizer in emulsions, or a potential excipient in

drug delivery systems.[1][2] This guide synthesizes available data and outlines experimental

methodologies for the comprehensive characterization of this compound.
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A summary of the fundamental molecular and physical properties of sodium neodecanoate is

presented in Table 1.

Table 1: Molecular and Physical Properties of Sodium Neodecanoate

Property Value Reference(s)

Chemical Name Sodium neodecanoate [1][3]

Synonyms Neodecanoic acid, sodium salt [1][3]

CAS Number 31548-27-3 [2][3][4]

Molecular Formula C₁₀H₁₉NaO₂ [2][3][4]

Molecular Weight 194.25 g/mol [2]

Appearance White solid/powder [1]

Boiling Point 265.6 °C at 760 mmHg [3]

Flash Point 121.3 °C [3]

pKa (of Neodecanoic Acid) 5.17 [5]

Solubility
Sodium neodecanoate is soluble in water. The solubility of sodium salts of carboxylic acids is

generally high in water due to the ionic nature of the carboxylate group.[6] However, the

hydrophobic carbon chain can limit solubility, particularly for longer chains.[6] The branched

nature of the neodecanoate chain may influence its solubility profile compared to its linear

isomer, sodium decanoate.

Table 2: Solubility Profile of Sodium Neodecanoate

Solvent Solubility Reference(s)

Water Soluble
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Specific quantitative solubility data (e.g., in g/100 mL at a given temperature) for sodium
neodecanoate is not readily available in the reviewed literature.

Surface Activity
As a surfactant, the behavior of sodium neodecanoate at interfaces and its tendency to form

micelles in solution are critical properties.

Surface Tension
The presence of sodium neodecanoate in an aqueous solution lowers the surface tension of

the water. This effect increases with concentration up to the Critical Micelle Concentration

(CMC).

Specific surface tension values for aqueous solutions of sodium neodecanoate at various

concentrations are not readily available in the reviewed literature.

Critical Micelle Concentration (CMC)
The CMC is the concentration at which surfactant monomers in a solution begin to aggregate

and form micelles. This is a key parameter for any surfactant. For sodium decanoate, a linear

C10 carboxylate, the CMC is reported to be in the range of 50-100 mM at high pH (>8.5) and

decreases to 10-20 mM at a pH of 6.5-7.5.[5][7] Another source indicates a CMC of 40.085 mM

for sodium decyl sulfate (a C10 sulfate).[8] It is expected that sodium neodecanoate will have

a CMC in a similar range. The formation of micelles is a thermodynamic process driven by the

hydrophobic effect.[9]

Table 3: Estimated Surfactant Properties of C10 Carboxylates

Property Estimated Value Range Reference(s)

CMC of Sodium Decanoate

(pH > 8.5)
50 - 100 mM [5][7]

CMC of Sodium Decanoate

(pH 6.5 - 7.5)
10 - 20 mM [5][7]
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Experimental Protocols
The following sections detail the experimental methodologies for determining the key

physicochemical properties of sodium neodecanoate.

Workflow for Physicochemical Characterization
A general workflow for the comprehensive physicochemical characterization of sodium
neodecanoate is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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